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Compound of Interest

Compound Name: 4-Aminobenzonitrile-d4

Cat. No.: B1526650

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 4-
Aminobenzonitrile-d4. It is important to note that specific safety and toxicological data for the
deuterated form (d4) are not extensively available. Therefore, this guide is primarily based on
the well-documented Safety Data Sheet (SDS) for the non-deuterated parent compound, 4-
Aminobenzonitrile (CAS No. 873-74-5). The chemical and toxicological properties of the
deuterated compound are expected to be very similar to its non-deuterated counterpart.[1]

Chemical and Physical Properties

The fundamental physical and chemical characteristics of 4-Aminobenzonitrile are summarized
below. These properties are critical for safe handling, storage, and use in experimental settings.
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Property Value Source
Molecular Formula C7HsN2 [21[31[41[5][6]
Molecular Weight 118.14 g/mol [21[31[5]
Molecular Weight (d4) 122.16 g/mol [7]

White to pale yellow or off-

Appearance white crystalline powder.[3][4] [31141[5]
[5]

Melting Point 82-87 °C [516][8]1[°]

Boiling Point 167 °C at 1 mmHg [6]
Sparingly soluble in water;
soluble in ethanol, acetone,

Solubility ethyl acetate, [3114119]

dichloromethane, and
chloroform.[3][4][9]

Vapor Pressure

0.00887 mmHg

[2]

CAS Number

873-74-5

[21(3][41[6][10][11][12]

EC Number

212-850-1

[31[4][6][10][11]

Hazard Identification and GHS Classification

4-Aminobenzonitrile is classified as a hazardous substance. The Globally Harmonized System

(GHS) classification provides a clear indication of its potential health and environmental risks.
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Hazard Class Category Hazard Statement
o H301/H302: Toxic or harmful if
Acute Toxicity, Oral Category 3/4
swallowed.[2][4][10][12][13]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[2][4][13]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2][13]

Serious Eye Damage/Irritation Category 2 / 2A

H319: Causes serious eye
irritation.[2][4][8][12]

H315: Causes skin irritation.[2]

Skin Corrosion/Irritation Category 2 8]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects.[10][11][13]
H412: Harmful to aquatic life
Aquatic Hazard, Chronic Category 3 with long lasting effects.[10]

[11]

Signal Word:Danger[2][4][8][11][12]

Toxicological Data

The following table summarizes the key quantitative toxicological data available for 4-

Aminobenzonitrile.

Test Species Route Value
LD50 Rat Oral 283 mg/kg([3][6]
LD50 Mouse Oral 168 mg/kg[3]
) ) 100 mg (Moderate
Draize Test Rabbit Eye o
irritation)[ 3]
_ Phytobacterium .
EC50 (Microtox test) - 0.19 mg/L (30 min)[3]
phosphoreum
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Experimental Protocols

While detailed experimental protocols are proprietary to the testing laboratories, the
methodologies for the key toxicological studies cited are standardized.

o Acute Oral Toxicity (LD50): This study determines the single dose of a substance that causes
the death of 50% of a group of test animals (e.qg., rats or mice). The protocol, typically
following OECD Guideline 423, involves administering the substance orally via gavage to a
group of fasted animals. The animals are then observed for a set period (e.g., 14 days) for
signs of toxicity and mortality. The LD50 value is calculated from the dose at which 50% of
the animals die.[3][6]

o Draize Eye Irritation Test: This test assesses the potential of a substance to cause irritation
or damage to the eye. Following a procedure similar to OECD Guideline 405, a small amount
of the test substance (e.g., 100 mg) is applied to one eye of a conscious rabbit, with the
other eye serving as a control. The eyes are then observed and scored for redness, swelling,
and discharge at specific intervals over a period of days.[3]

First Aid and Emergency Response

Immediate and appropriate first aid is critical in the event of exposure. The following workflow
outlines the necessary steps.

T - - s

. 2 P = Rinse mouth. Rinse cautiously with water for several minutes.
Move to fresh air. Take off all contaminated clothing immediately. B = 5 >
If breathing is difficult, give oxygen.| |Rinse skin with plenty of water for at least 15 minutes. Immediately make victim drink water (two glasses at most). Remove contact lenses, if present.

Do NOT induce vomiting. Continue rinsing.

Seek Immediate Medical Attention Call Ophthalmologist
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First Aid Workflow for 4-Aminobenzonitrile Exposure.

Handling, Storage, and Personal Protection

Safe laboratory practice requires a clear understanding of the relationship between the
substance's hazards and the necessary protective measures.

Handling and Storage

» Handling: Use only in a well-ventilated area or under a chemical fume hood.[3][14] Avoid
generating dust.[3] Wash hands thoroughly after handling.[3][8] Do not eat, drink, or smoke
when using this product.[12][13][14]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][14]
Keep away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[3][8] Store locked up.[12][13][14]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is directly dictated by the identified hazards.

Toxic in Contact with Skin (H311)

Causes Skin Irritation (H315) Causes Serious Eye Irritation (H319)

Toxic if Inhaled (H331) Toxic if Swallowed (H301)

Preventanve

Engineering & Personal Pmtect e Controls

Engineering Controls: — Eye/Face Protection:
Nlosﬁﬁigxxogy Pnr)?/t:gt:gg irator (it AUy e Chemical- rsgg':jarim}gsggqe Nitrile) Protec?i?/gyc:?)rt%tiidl?.r;b coat izl iy Grelizs,
PP P Eyewash Station, Safety Shower J g 9. Face shield

Click to download full resolution via product page
Hazard-based PPE and Engineering Control Selection.

Stability and Reactivity

o Chemical Stability: The compound is stable under normal temperatures and pressures.[3][4]
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» Conditions to Avoid: Avoid dust generation, excess heat, and exposure to light.[3][6]

e Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, acid anhydrides, and
chloroformates.[3][8]

e Hazardous Decomposition Products: Upon thermal decomposition, it may release toxic
fumes including carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen cyanide.[3]
[8][10]

Disposal Considerations

Disposal of 4-Aminobenzonitrile-d4 must be conducted in accordance with all applicable
federal, state, and local environmental regulations. Chemical waste generators must determine
if a discarded chemical is classified as hazardous waste. It should be disposed of through a
licensed professional waste disposal service. Do not empty into drains or the environment.[6]
[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 4-
Aminobenzonitrile-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1526650#4-aminobenzonitrile-d4-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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